2-(benzoylamino)-N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]benzamide

• IUPAC Name: 2-benzamido-N-(3-methyl-1-oxo-1-piperidin-1-ylbutan-2-yl)benzamide
• InChI: InChI=1S/C24H29N3O3/c1-17(2)21(24(30)27-15-9-4-10-16-27)26-23(29)19-13-7-8-14-20(19)25-22(28)18-11-5-3-6-12-18/h3,5-8,11-14,17,21H,4,9-10,15-16H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key: FOKSXRKLWGQCRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)N1CCCCC1)NC(=O)C2=CC=CC=C2NC(=O)C3=CC=CC=C3
• Molecular Formula: C24H29N3O3
• Molecular Weight: 407.5 g/mol

Description

2-(benzoylamino)-N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]benzamide, also known as Boc-Pip-BA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

2-(benzoylamino)-N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]benzamide works by inhibiting the activity of specific enzymes, such as matrix metalloproteinases and cyclooxygenases, that are involved in cancer cell growth and inflammation. This inhibition leads to the suppression of tumor growth and the reduction of inflammation.
Biochemical and Physiological Effects:
2-(benzoylamino)-N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]benzamide has been shown to have low toxicity and high selectivity towards cancer cells. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 2-(benzoylamino)-N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]benzamide has been shown to reduce inflammation and pain in animal models, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-(benzoylamino)-N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]benzamide is its high selectivity towards cancer cells, which reduces the risk of damaging healthy cells. 2-(benzoylamino)-N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]benzamide also has low toxicity, making it a safer option for use in lab experiments. However, one limitation is the lack of clinical data on its efficacy in humans. Further research is needed to determine the optimal dosage and administration method for 2-(benzoylamino)-N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]benzamide.

Future Directions

The potential therapeutic applications of 2-(benzoylamino)-N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]benzamide are vast, and future research should focus on exploring its use in cancer treatment and inflammatory diseases. Additionally, the development of new formulations and administration methods could improve the efficacy and safety of 2-(benzoylamino)-N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]benzamide. Further studies on the pharmacokinetics and pharmacodynamics of 2-(benzoylamino)-N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]benzamide in humans are also necessary to determine its clinical potential.
Conclusion:
In conclusion, 2-(benzoylamino)-N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]benzamide is a promising chemical compound that has shown potential in cancer treatment and inflammatory diseases. Its low toxicity and high selectivity towards cancer cells make it a safer option for use in lab experiments. However, further research is needed to determine its efficacy in clinical settings and to develop new formulations and administration methods. 2-(benzoylamino)-N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]benzamide has the potential to become a valuable therapeutic agent in the future.

Scientific Research Applications

2-(benzoylamino)-N-[2-methyl-1-(1-piperidinylcarbonyl)propyl]benzamide has been studied for its potential therapeutic applications in cancer treatment, specifically in inhibiting the growth of cancer cells. It has also been investigated for its potential use as an anti-inflammatory and analgesic agent. The compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy in clinical settings.